Cas no 1807143-42-5 (2-Cyano-3-fluoro-4-methylphenylacetic acid)

• Product Name: 2-Cyano-3-fluoro-4-methylphenylacetic acid
• CAS No: 1807143-42-5
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• CID: 5001222
• Update Time: 2025-06-08

2-Cyano-3-fluoro-4-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-fluoro-4-methylphenylacetic acid

• Inchi： 1S/C10H8FNO2/c1-6-2-3-7(4-9(13)14)8(5-12)10(6)11/h2-3H,4H2,1H3,(H,13,14)
• InChI Key： JXOUTAXNMLUCNM-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=C(C=CC=1C)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 1.6
• Topological Polar Surface Area: 61.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2-Cyano-3-fluoro-4-methylphenylacetic acid

Comprehensive Overview of 2-Cyano-3-fluoro-4-methylphenylacetic acid (CAS No. 1807143-42-5): Properties, Applications, and Industry Insights

2-Cyano-3-fluoro-4-methylphenylacetic acid (CAS No. 1807143-42-5) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyano group, fluorine substitution, and a methylphenylacetic acid backbone, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula and precise stereochemistry contribute to its role in drug discovery, particularly in modulating enzyme interactions or enhancing metabolic stability.

Recent studies highlight the growing demand for fluorinated compounds like 2-Cyano-3-fluoro-4-methylphenylacetic acid in medicinal chemistry. Fluorination is a key strategy to improve drug lipophilicity and bioavailability, aligning with trends in targeted therapy development. Researchers frequently search for "fluoro-substituted phenylacetic acid derivatives" or "CAS 1807143-42-5 solubility data," reflecting interest in its physicochemical properties and synthetic applications.

The compound’s cyano group offers reactivity for further functionalization, enabling its use in peptide coupling or heterocycle formation. Industrial applications include its potential as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) or crop protection agents. With the rise of green chemistry, methods to synthesize 2-Cyano-3-fluoro-4-methylphenylacetic acid via catalytic fluorination or microwave-assisted reactions are being explored to reduce environmental impact.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing CAS 1807143-42-5. Purity thresholds (>98%) are often required for pharmaceutical use, driving queries like "HPLC purification of fluorinated phenylacetic acids." Storage conditions (e.g., ambient temperature, desiccated) and handling precautions are also frequently searched topics, emphasizing the need for stability data.

In the context of patent literature, 2-Cyano-3-fluoro-4-methylphenylacetic acid appears in claims related to kinase inhibitors and antibacterial agents. Its structural motif is valued in fragment-based drug design, a hotspot in AI-driven drug discovery. This aligns with searches for "small molecule scaffolds for virtual screening" or "fluorine in drug design 2024," underscoring its relevance in cutting-edge research.

Supply chain dynamics for CAS 1807143-42-5 reflect broader trends in fine chemical sourcing. Suppliers often provide custom synthesis or bulk quantities, catering to R&D and pilot-scale production. Regulatory compliance (e.g., REACH, GMP) is another critical consideration, with users seeking "certified manufacturers of fluorinated intermediates."

Future directions for 2-Cyano-3-fluoro-4-methylphenylacetic acid may involve continuous flow chemistry to optimize yield or biocatalytic routes for sustainable production. As the pharmaceutical industry prioritizes lead optimization and intellectual property expansion, this compound’s role is poised to grow, supported by its structural versatility and emerging synthetic methodologies.